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Compound of Interest

Compound Name: Hdac-IN-30

Cat. No.: B12417046 Get Quote

Application Notes: Hdac-IN-30
Introduction

Hdac-IN-30 is a novel small molecule inhibitor of histone deacetylases (HDACs). HDACs are a

class of enzymes that play a critical role in epigenetic regulation by removing acetyl groups

from lysine residues on histones and other non-histone proteins.[1][2][3][4] This deacetylation

leads to a more condensed chromatin structure, restricting access of transcription factors to

DNA and generally resulting in transcriptional repression.[2][3] In various cancers, HDACs are

often overexpressed or dysregulated, contributing to uncontrolled cell proliferation and survival.

[5][6] Hdac-IN-30, by inhibiting HDAC activity, induces histone hyperacetylation, which

remodels chromatin to a more relaxed state, thereby altering gene expression to induce

outcomes such as cell cycle arrest, differentiation, and apoptosis in cancer cells.[1][2][4][7]

Mechanism of Action

Hdac-IN-30 exerts its biological effects by blocking the catalytic activity of HDAC enzymes.

This inhibition leads to an accumulation of acetylated histones (hyperacetylation), which

neutralizes their positive charge and weakens the electrostatic interaction with negatively

charged DNA.[2] The resulting "open" chromatin structure allows for the transcription of

previously silenced genes, including critical tumor suppressor genes and cell cycle inhibitors

like p21.[2][5][7] Furthermore, Hdac-IN-30 also increases the acetylation of non-histone

proteins, such as transcription factors (e.g., p53) and chaperone proteins, affecting their

stability and activity, which contributes to its anti-tumor effects.[1][2][7] The downstream
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consequences include the induction of apoptosis through both intrinsic and extrinsic pathways

and the arrest of the cell cycle, primarily at the G1/S or G2/M phases.[1][5][8]

Signaling Pathway of Hdac-IN-30
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Start

1. Seed Cells
in 96-well Plate

2. Incubate Overnight
(37°C, 5% CO₂)

3. Treat Cells with
Hdac-IN-30 Dilutions

4. Incubate
(e.g., 24 hours)

5. Add Fluorogenic
HDAC Substrate

6. Incubate
(30-60 min)

7. Add Lysis/Developer
Solution

8. Incubate
(15 min, RT)

9. Read Fluorescence
(Ex: 360nm, Em: 460nm)

10. Analyze Data
(Calculate IC50)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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